Cas no 68746-11-2 (2(3H)-Thiazolone, 3,4,5-triphenyl-, hydrazone)
68746-11-2 structure
Product Name:2(3H)-Thiazolone, 3,4,5-triphenyl-, hydrazone
CAS No:68746-11-2
MF:C21H17N3S
MW:343.444782972336
CID:392634
PubChem ID:69114951
Update Time:2025-04-19
2(3H)-Thiazolone, 3,4,5-triphenyl-, hydrazone Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Thiazolone, 3,4,5-triphenyl-, hydrazone
- (3,4,5-triphenyl-1,3-thiazol-2-ylidene)hydrazine
- DTXSID40739847
- 2-Hydrazinylidene-3,4,5-triphenyl-2,3-dihydro-1,3-thiazole
- 68746-11-2
-
- Inchi: 1S/C21H17N3S/c22-23-21-24(18-14-8-3-9-15-18)19(16-10-4-1-5-11-16)20(25-21)17-12-6-2-7-13-17/h1-15H,22H2
- InChI Key: DIVBPWXINXZBGW-UHFFFAOYSA-N
- SMILES: S1C(=NN)N(C2C=CC=CC=2)C(C2C=CC=CC=2)=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 343.11451
- Monoisotopic Mass: 343.11431873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.2
- Topological Polar Surface Area: 66.9Ų
Experimental Properties
- PSA: 41.62
2(3H)-Thiazolone, 3,4,5-triphenyl-, hydrazone Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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